Cas no 19156-44-6 (Ethyl 4,5-dimethyl-3-thiophenecarboxylate)

• Product Name: Ethyl 4,5-dimethyl-3-thiophenecarboxylate
• CAS No: 19156-44-6
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD00984978
• CID: 1385345
• PubChem ID: 4559328
• Update Time: 2025-04-20

Ethyl 4,5-dimethyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dimethyl-3-thiophenecarboxylate
• 4,5-dimethyl-thiophene-3-carboxylic acid
• BBL016567
• STK424551
• ALBB-000919
• 4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
• CTK7J0724
• SBB027694
• 4,5-Dimethyl-thiophen-3-carbonsaeure
• AC1LGCD7
• 2,3-Dimethyl-4-thiophencarboxylsaeure
• 3-ethoxycarbonyl-4,5-dimethylthiophene
• BAS 10144467
• ethyl 4,5-dimethyl-3-thiophencarboxylate
• 4,5-dimethyl-3-thiophencarboxylic acid
• 4,5-dimethyl-thiophene-3-carboxylic acid; BBL016567; STK424551; ALBB-000919; 4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester; CTK7J0724; SBB027694; 4,5-Dimethyl-thiophen-3-carbonsaeure; AC1LGCD7; 2,3-Dimethyl-4-thiophencarboxylsaeure; 3-ethoxycarbonyl-4,5-dimethylthiophene; BAS 10144467; ethyl 4,5-dimethyl-3-thiophencarboxylate; 4,5-dimethyl-3-thiophencarboxylic acid;
• ethyl 4,5-dimethylthiophene-3-carboxylate
• MFCD00984978
• SCHEMBL11484618
• CS-0328422
• AKOS003284579
• SY251787
• STK425765
• WZFOUUFLVOFLGH-UHFFFAOYSA-N
• ethyl4,5-dimethylthiophene-3-carboxylate
• 19156-44-6

• MDL： MFCD00984978
• Inchi： 1S/C9H12O2S/c1-4-11-9(10)8-5-12-7(3)6(8)2/h5H,4H2,1-3H3
• InChI Key： WZFOUUFLVOFLGH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C(C)=C1C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 252.2±35.0 °C at 760 mmHg
• Flash Point: 106.3±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 4,5-dimethyl-3-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives